Cas no 2091770-69-1 (1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)-)

• Product name: 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)-
• CAS No: 2091770-69-1
• MF: C₇H₁₀BrF₃S₂
• MW: 295.183509349823
• CID: 5239594

1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)-

• Inchi： 1S/C7H10BrF3S2/c8-5(7(9,10)11)4-6-12-2-1-3-13-6/h5-6H,1-4H2
• InChI Key： VXBUNOXLCLNGOE-UHFFFAOYSA-N
• SMILES： S1CCCSC1CC(Br)C(F)(F)F

Additional information on 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)-

Comprehensive Overview of 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- (CAS No. 2091770-69-1)

The compound 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- (CAS No. 2091770-69-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This sulfur-containing heterocycle is characterized by the presence of a 1,3-dithiane core, which is further functionalized with a 2-bromo-3,3,3-trifluoropropyl substituent. The combination of these moieties imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

One of the key features of this compound is its versatility in organic synthesis. Researchers have explored its utility in constructing complex molecular architectures, particularly in the development of fluorinated compounds. Fluorine-containing molecules are highly sought after in pharmaceuticals, agrochemicals, and materials science due to their ability to enhance metabolic stability, bioavailability, and other desirable properties. The trifluoropropyl group in 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- provides a strategic handle for introducing fluorine atoms into target molecules, aligning with the growing demand for fluorinated building blocks.

In addition to its synthetic applications, this compound has also been studied for its potential role in green chemistry initiatives. With increasing global emphasis on sustainable practices, chemists are actively seeking reagents and intermediates that minimize environmental impact. The 1,3-dithiane moiety, known for its ability to act as a protecting group or a masked carbonyl equivalent, can contribute to more efficient and atom-economical synthetic routes. This aligns with the broader trend of reducing waste and improving process efficiency in chemical manufacturing.

The bromo substituent in 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- offers additional synthetic flexibility, serving as a reactive site for further functionalization through cross-coupling reactions or nucleophilic substitutions. This characteristic has made it a valuable tool for researchers working on drug discovery and material science projects, where the ability to rapidly diversify molecular structures is crucial. Recent publications have highlighted its use in the synthesis of novel fluorinated analogs of biologically active compounds, addressing the pharmaceutical industry's need for innovative therapeutic candidates.

From a structural perspective, the 1,3-dithiane ring system exhibits interesting conformational properties that can influence the reactivity of the attached 2-bromo-3,3,3-trifluoropropyl group. This interplay between structure and function has been the subject of computational and experimental studies, particularly in understanding how such systems behave under different reaction conditions. These investigations are relevant to the broader field of molecular design, where precise control over molecular geometry is essential for achieving desired properties.

The commercial availability of 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- (CAS No. 2091770-69-1) has facilitated its adoption in various research programs. Suppliers typically provide detailed technical specifications, including purity levels and analytical data, which are critical for ensuring reproducible results in synthetic applications. Quality control measures for this compound often involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry, reflecting the high standards required in modern chemical research.

Looking ahead, the potential applications of this compound continue to expand as researchers uncover new reactions and transformations where it can serve as a key intermediate. Its combination of fluorine content, synthetic versatility, and structural uniqueness positions it as a valuable asset in the toolkit of synthetic chemists working across multiple disciplines. As the demand for fluorinated compounds grows in sectors ranging from medicinal chemistry to advanced materials, compounds like 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- are likely to see increased utilization and further research attention.

For researchers considering working with this compound, it's important to consult the latest literature and safety data sheets to ensure proper handling and storage. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when working with any chemical substance. The compound's stability, solubility characteristics, and compatibility with various reaction conditions should be carefully evaluated for each specific application.

In conclusion, 1,3-Dithiane, 2-(2-bromo-3,3,3-trifluoropropyl)- (CAS No. 2091770-69-1) represents an interesting and valuable chemical building block with diverse potential applications. Its unique combination of structural features makes it particularly relevant in contemporary research areas such as fluorination chemistry, sustainable synthesis, and molecular design. As chemical research continues to evolve toward more sophisticated and targeted approaches, specialized intermediates like this will play an increasingly important role in enabling scientific progress and innovation.